Cas no 2034312-99-5 (2-(furan-2-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(furan-2-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2034312-99-5
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 6576967
• PubChem ID: 119105737
• Update Time: 2025-07-02

2-(furan-2-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• AKOS026704762
• furan-2-yl-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• furan-2-yl(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
• F6562-0583
• 2034312-99-5

• Inchi： 1S/C18H17N3O2/c1-20-10-14(9-19-20)16-12-21(18(22)17-7-4-8-23-17)11-13-5-2-3-6-15(13)16/h2-10,16H,11-12H2,1H3
• InChI Key： MCYMBOSHLRQGHA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-(furan-2-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to Compound with CAS No. 2034312-99-5 and Product Name: 2-(furan-2-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

The compound with the CAS number 2034312-99-5 and the product name 2-(furan-2-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a tetrahydroisoquinoline core, which is a well-documented scaffold in the development of bioactive molecules. Specifically, the presence of a furan-2-carbonyl substituent at the 2-position and a 1-methyl-1H-pyrazol-4-yl group at the 4-position introduces unique pharmacophoric elements that contribute to its distinctive chemical and biological properties.

Recent research in the field of heterocyclic chemistry has highlighted the importance of tetrahydroisoquinoline derivatives in the design of novel therapeutic agents. These compounds have shown promise in various pharmacological assays due to their ability to interact with multiple biological targets. The incorporation of a furan moiety into the tetrahydroisoquinoline scaffold enhances the molecule's solubility and metabolic stability, making it an attractive candidate for further development. Moreover, the 1-methyl-1H-pyrazole substituent adds another layer of complexity, potentially influencing both the electronic distribution and steric environment of the molecule.

In terms of biological activity, preliminary studies on derivatives with similar structural motifs have demonstrated interesting pharmacological profiles. For instance, compounds containing a tetrahydroisoquinoline core have been reported to exhibit properties relevant to central nervous system (CNS) disorders, including potential antidepressant and antipsychotic effects. The presence of a furan-2-carbonyl group has also been associated with enhanced binding affinity to certain enzyme targets, which could be exploited for therapeutic intervention. The 1-methyl-pyrazole moiety, on the other hand, is known to modulate receptor interactions, offering a basis for designing molecules with tailored biological activities.

The synthesis of this compound involves multi-step organic transformations that showcase the synthetic prowess required to construct such complex molecules. Key synthetic strategies include functional group transformations such as condensation reactions, cyclization processes, and protecting group manipulations. The use of advanced catalytic systems has enabled more efficient and scalable production methods, which are crucial for moving from laboratory-scale preparations to industrial applications. Advances in computational chemistry have also played a pivotal role in predicting reaction outcomes and optimizing synthetic routes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features from different pharmacophoric regions allows for fine-tuning of biological activity through structure-based drug design principles. High-throughput screening (HTS) campaigns have been instrumental in identifying novel bioactive compounds within this chemical space. By leveraging HTS data alongside molecular docking studies, researchers can rapidly prioritize candidates for further investigation.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like this one. Predictive models trained on large datasets can provide insights into potential binding affinities and metabolic stability, guiding experimental efforts more efficiently than traditional methods alone. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computational scientists in modern pharmaceutical research.

Evaluation of the compound's pharmacokinetic properties is essential before it can be considered for clinical development. Parameters such as solubility, permeability, metabolic stability (MDS), and absorption distribution metabolism excretion (ADME) must be carefully assessed to ensure that it meets pharmaceutical standards for bioavailability and safety. In vitro assays are commonly employed to measure these properties using standardized protocols established by regulatory agencies.

The role of crystallography in understanding molecular interactions cannot be overstated. X-ray diffraction studies have provided valuable insights into how this compound interacts with biological targets at an atomic level. Such structural information is critical for rationalizing observed biological activities and guiding subsequent modifications aimed at improving potency or selectivity.

Future directions in research may involve exploring analogs derived from this core structure through systematic variation of substituents or introduction of new functional groups based on computational predictions or scaffold hopping strategies. By doing so researchers hope to uncover additional bioactive molecules with improved pharmacological profiles suitable for treating various diseases.

The broader impact on society stemming from discoveries like these cannot be ignored either as they represent progress towards addressing unmet medical needs worldwide through innovative chemical solutions that enhance human healthspan while minimizing side effects associated with conventional treatments used today.